
Personal protective equipment for handling 2,7-
Dibromophenanthrene-9,10-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,7-Dibromophenanthrene-9,10-

dione

Cat. No.: B038369 Get Quote

Essential Safety and Handling Guide for 2,7-
Dibromophenanthrene-9,10-dione
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,7-Dibromophenanthrene-9,10-dione. Adherence

to these procedures is vital for ensuring personal safety and proper disposal of this chemical.

Chemical Identifier:

Name: 2,7-Dibromophenanthrene-9,10-dione

CAS Number: 84405-44-7[1]

Molecular Formula: C₁₄H₆Br₂O₂[1]

Immediate Safety and Hazard Information
2,7-Dibromophenanthrene-9,10-dione is classified as a hazardous substance. Primary

hazards include:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1][2]
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Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,7-
Dibromophenanthrene-9,10-dione to minimize exposure.

PPE Category Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.[1]

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

Butyl rubber, Viton™). Nitrile gloves may be

suitable for splash protection but should be

changed immediately upon contamination.[1][3]

Body Protection

A standard laboratory coat. For larger quantities

or risk of significant exposure, wear impervious

clothing or a chemical-resistant suit.[4]

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood.[1] If dust is generated, a NIOSH-approved

dust respirator or a full-face particle respirator

should be used.[1][4]

Experimental Protocols: Handling and Storage
Safe Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5]

Ventilation: Always handle 2,7-Dibromophenanthrene-9,10-dione in a well-ventilated area

or a certified chemical fume hood to avoid inhalation of dust.[1]
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Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly with soap and water after handling.[1]

Avoiding Contamination: Prevent contact with skin and eyes.[1] Avoid generating dust during

handling.[1]

Clothing: Contaminated work clothes should be laundered separately.[1] Take off

contaminated clothing and wash it before reuse.[1]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed and in its original packaging.[1]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuffs.[1]

[5]

Protect containers from physical damage and inspect regularly for leaks.[1]

The storage area should be locked up.[1]

Spill and Disposal Plan
Spill Response:

Minor Spills (Solid):

Clear the area of all personnel.[1]

Wear appropriate PPE, including a dust respirator.[1]

Avoid generating dust.[1]

Carefully sweep or shovel the spilled material into a clean, dry, and properly labeled

container for disposal.[1] Do not use air hoses for cleaning.[1]

Major Spills:
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Evacuate the area and move upwind.[1]

Alert the appropriate emergency response team or fire brigade and inform them of the

hazard's location and nature.[1]

Prevent the spillage from entering drains, sewers, or watercourses.[1]

Disposal Protocol:

2,7-Dibromophenanthrene-9,10-dione is a halogenated organic compound and must be

disposed of as hazardous chemical waste.

Waste Segregation: Do not mix with non-halogenated waste.[6]

Containerization:

For unused product, dispose of it in its original container if possible.[6]

For contaminated materials (e.g., gloves, filter paper), place them in a designated and

clearly labeled waste container for halogenated organic solids.[6]

The container must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid.[6]

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents with the full chemical name: "2,7-Dibromophenanthrene-9,10-dione".[6] Do not

use abbreviations.

Final Disposal: Dispose of the contents and container at an authorized hazardous or special

waste collection point in accordance with local, state, and federal regulations.[1]

Workflow Diagrams
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Start

Preparation:
- Verify fume hood function

- Locate safety shower/eyewash
- Don appropriate PPE

Handling:
- Weigh/transfer in fume hood

- Avoid dust generation
- Keep container closed

Storage:
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Post-use

Disposal:
- Segregate as halogenated waste

- Use labeled, sealed container
- Follow institutional procedures

Waste Generated

End
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Caption: Workflow for Handling and Disposal of 2,7-Dibromophenanthrene-9,10-dione.
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Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill Protocol:
- Alert personnel

- Don PPE (incl. respirator)
- Sweep into labeled container

Minor

Major Spill Protocol:
- Evacuate area

- Alert emergency services
- Prevent entry into drains

Major

Clean & Decontaminate Area

Spill Managed

Await
Emergency
Response

Click to download full resolution via product page

Caption: Spill Response Workflow for 2,7-Dibromophenanthrene-9,10-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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